Cas no 1699711-15-3 (tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate)

• Product Name: tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• CAS No: 1699711-15-3
• MF: C₁₅H₂₆N₆O₂
• MW: 322.405942440033
• CID: 6303439
• PubChem ID: 136837550
• Update Time: 2025-10-30

tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate
• 1699711-15-3
• EN300-1118783
• tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0,2,6]trideca-3,5-diene-11-carboxylate

• Inchi： 1S/C15H26N6O2/c1-15(2,3)23-14(22)20-7-5-11-10(9-20)8-17-13-18-12(4-6-16)19-21(11)13/h10-11H,4-9,16H2,1-3H3,(H,17,18,19)
• InChI Key： PPKQVUQDPOSZGA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C(CNC3=NC(CCN)=NN23)C1)=O

Computed Properties

• Exact Mass: 322.21172409g/mol
• Monoisotopic Mass: 322.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.3Ų

Additional information on tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo7.4.0.0,2,6trideca-3,5-diene-11-carboxylate

Comprehensive Overview of tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene-11-carboxylate (CAS No. 1699711-15-3)

The compound tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene-11-carboxylate (CAS No. 1699711-15-3) is a highly specialized heterocyclic molecule with a unique pentaazatricyclic core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and its role in catalysis. Its complex architecture, featuring multiple nitrogen atoms and a carboxylate ester group, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for nitrogen-rich heterocycles like this compound has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in its aminoethyl side chain, which can facilitate further functionalization, enabling the development of targeted therapies. The tert-butyl carboxylate moiety also enhances solubility, a critical factor in drug formulation and bioavailability optimization.

The synthesis of tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene-11-carboxylate often involves multi-step protocols, including cyclization reactions and protecting group strategies. These methods are frequently discussed in organic chemistry forums and academic publications, reflecting the compound's relevance in modern synthetic workflows. Its CAS No. 1699711-15-3 serves as a key identifier for researchers sourcing high-purity samples for experimental studies.

From an industrial perspective, this compound aligns with the growing trend toward sustainable chemistry. Its potential use in green synthesis and catalytic applications has been explored, addressing the need for eco-friendly alternatives in chemical manufacturing. Additionally, its structural features make it a candidate for computational chemistry studies, where molecular modeling can predict its interactions in biological systems.

For those searching "nitrogen heterocycles in drug design" or "tert-butyl carboxylate applications," this compound exemplifies the intersection of innovation and practical utility. Its role in peptide mimetics and enzyme inhibition studies further underscores its importance. As the scientific community continues to explore its properties, CAS No. 1699711-15-3 remains a focal point for advancements in chemical biology and pharmaceutical development.

In summary, tert-butyl 4-(2-aminoethyl)-2,3,5,7,11-pentaazatricyclo[7.4.0.0²,⁶]trideca-3,5-diene-11-carboxylate represents a cutting-edge example of how complex heterocycles drive progress in life sciences. Its combination of structural novelty and functional versatility ensures its continued relevance in both academic and industrial research settings.